![molecular formula C15H12ClFN2O3 B2878497 {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate CAS No. 744268-29-9](/img/structure/B2878497.png)
{[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been studied extensively for its ability to act as a potent inhibitor of various enzymes, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate involves the binding of the compound to the active site of the enzyme, thereby blocking its activity. This inhibition of enzyme activity can lead to a variety of physiological effects, depending on the specific enzyme targeted by the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate are dependent on the specific enzyme targeted by the compound. For example, inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the brain, which can improve cognitive function. Inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which can have therapeutic effects in conditions such as glaucoma.
Advantages and Limitations for Lab Experiments
One advantage of {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate is its high potency as an enzyme inhibitor, which makes it a promising candidate for the development of new drugs. However, one limitation of this compound is its potential for off-target effects, as it may also inhibit other enzymes in addition to its intended target.
Future Directions
There are several future directions for research on {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate. One area of interest is the development of new drugs targeting specific enzymes that are inhibited by this compound. Another area of interest is the optimization of the synthesis method to produce higher yields of pure product. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential for off-target effects.
Synthesis Methods
The synthesis of {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate involves the reaction of 2-chloropyridine-3-carboxylic acid with N-[(4-fluorophenyl)methyl]carbamic acid, followed by the addition of thionyl chloride to yield the final product. This synthesis method has been optimized to produce high yields of pure product, making it suitable for large-scale production.
Scientific Research Applications
{[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to act as a potent inhibitor of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase, making it a promising candidate for the development of new drugs targeting these enzymes.
properties
IUPAC Name |
[2-[(4-fluorophenyl)methylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClFN2O3/c16-14-12(2-1-7-18-14)15(21)22-9-13(20)19-8-10-3-5-11(17)6-4-10/h1-7H,8-9H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBBOZLLAQKWZGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Cl)C(=O)OCC(=O)NCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>48.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID85200014 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
{[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.